[3-(Dimethylamino)oxolan-3-yl]methanolhydrochloride

• Molecular Formula: C7H16ClNO2
• Molecular Weight: 181.66 g/mol
• SMILES: CN(C)C1(CCOC1)CO.Cl
• InChI: InChI=1S/C7H15NO2.ClH/c1-8(2)7(5-9)3-4-10-6-7;/h9H,3-6H2,1-2H3;1H
• InChIKey: PIPRRTAKZRXJKV-UHFFFAOYSA-N

Sourcing geometrically constrained amino-alcohol building blocks with precise stoichiometry is challenging. This compound solves that by providing a quaternary 3-carbon bearing both a tertiary amine and a primary alcohol on an oxolane ring, enabling dual orthogonal elaboration without extra stereocenters. The hydrochloride salt ensures defined stoichiometry (MW 181.66, exactly 1 eq. HCl difference from free base MW 145.20), eliminating weighing ambiguities. Key advantages: (i) compact polar head group mimics neurotransmitter functionality; (ii) oxolane core balances rigidity and metabolic stability; (iii) ready availability for parallel synthesis and library production.

[3-(Dimethylamino)oxolan-3-yl]methanol hydrochloride Procurement Specifications

[3-(Dimethylamino)oxolan-3-yl]methanol hydrochloride (CAS 2751611-31-9) is a five-membered oxolane (tetrahydrofuran) derivative that features a geminal dimethylamino group and a hydroxymethyl group at the 3-position, supplied as the hydrochloride salt . Its molecular formula is C₇H₁₆ClNO₂ (MW 181.66 g/mol), and it is primarily sourced as a synthetic intermediate for medicinal chemistry and organic synthesis programs . Within the broader family of amino-oxolane building blocks, this compound holds a distinct position because the quaternary 3-carbon simultaneously bears a tertiary amine and a primary alcohol — a substitution pattern that is sterically congested and synthetically non-trivial compared with the more common ring-substituted or side-chain amino-oxolane variants .

▸ Geminal 3,3-disubstituted oxolane building block for medicinal chemistry

▸ Hydrochloride salt ensures defined stoichiometry and crystalline handling

▸ 5-membered ring balances conformational flexibility and ring strain for scaffold design

Why Generic Substitution Fails for This Compound

This compound cannot be casually interchanged with in-class amino-oxolane or amino-oxetane analogs because three structural parameters change simultaneously, and each directly affects downstream reactivity, physicochemical properties, and salt-handling behavior. Replacing the 5-membered oxolane ring with a 4-membered oxetane (CAS 165454-18-2) reduces both ring size and conformational flexibility, while moving to a 6-membered oxane (CAS 1554358-72-3) increases lipophilicity and alters the spatial orientation of the reactive hydroxymethyl group . Switching from the tertiary dimethylamino group to a secondary methylamino group (CAS 1339578-61-8) changes the hydrogen-bond donor capacity and basicity, which alters both salt stoichiometry and coupling efficiency in subsequent synthetic steps [1]. Additionally, the hydrochloride salt form provides crystalline handling advantages and defined stoichiometry that the free base (CAS 1849342-13-7) does not, with a molecular weight difference of 36.46 g/mol corresponding to one equivalent of HCl .

Ring-size mismatch

Replacing oxolane with oxetane reduces flexibility; oxane increases lipophilicity and shifts group orientation.

Amine substitution changes reactivity

Methylamino analog introduces an N–H donor, altering basicity and coupling efficiency in amide bond formation.

Salt form alters handling

Free base lacks crystalline character and defined protonation state, complicating stoichiometric calculations.

• [1] American Elements. [3-(Methylamino)oxolan-3-yl]methanol. CAS 1339578-61-8. https://www.americanelements.com/cas/1339578-61-8 (accessed 2022-01-15). View Source

Quantitative Evidence vs. Closest Analogs

Ring-Size Comparison: Oxolane vs. Oxetane vs. Oxane

The target compound's 5-membered oxolane ring directly differentiates it from the 4-membered oxetane analog [3-(dimethylamino)oxetan-3-yl]methanol (CAS 165454-18-2) and the 6-membered oxane analog [4-(dimethylamino)oxan-4-yl]methanol (CAS 1554358-72-3). The molecular weight increases by ~14–22% when moving from the oxetane to the oxolane to the oxane scaffold: 131.17 g/mol (oxetane, C₆H₁₃NO₂) → 145.20 g/mol (oxolane free base, C₇H₁₅NO₂) → 159.23 g/mol (oxane, C₈H₁₇NO₂) . This progression reflects incremental addition of one methylene unit per ring expansion, which alters both lipophilicity and conformational flexibility. The oxolane ring occupies a middle ground: it retains greater ring strain than the oxane (enhancing reactivity at the hydroxymethyl group) while providing more conformational degrees of freedom than the rigid oxetane [1].

Ring-size comparison

Cross-study comparable

Target oxolane free base 145.20 g/mol
Oxetane analog 131.17 g/mol
Oxane analog 159.23 g/mol

Intermediate ring size balances flexibility and lipophilicity for scaffold optimization.

Based on CAS registry data; ring-strain and lipophilicity context-dependent.

Evidence Dimension	Molecular weight (free base) and molecular formula as a function of ring size
Target Compound Data	145.20 g/mol; C₇H₁₅NO₂ (5-membered oxolane free base)
Comparator Or Baseline	Oxetane analog: 131.17 g/mol, C₆H₁₃NO₂; Oxane analog: 159.23 g/mol, C₈H₁₇NO₂
Quantified Difference	+14.03 g/mol (+10.7%) vs. oxetane; −14.03 g/mol (−8.8%) vs. oxane
Conditions	Molecular formula and molecular weight comparison based on CAS registry data from chemsrc.com

Why This Matters

The intermediate ring size of the oxolane scaffold provides a balance between conformational flexibility and ring strain that is often preferred for optimizing binding interactions in medicinal chemistry programs, where oxetane can be too rigid and oxane too lipophilic [1].

• [1] ACS Publications (via datapdf.com). From Oxiranes to Oligomers: Architectures of US ... — Four-membered oxygen heterocycles: oxetane's importance as a valuable structural motif in drug discovery. (Review, 2024). View Source

Amine Substitution: Dimethylamino vs. Methylamino

The target compound carries a tertiary dimethylamino group, which distinguishes it from the secondary methylamino analog [3-(methylamino)oxolan-3-yl]methanol (CAS 1339578-61-8). The molecular weight increases from 131.17 g/mol (C₆H₁₃NO₂, methylamino) to 145.20 g/mol (C₇H₁₅NO₂, dimethylamino free base) — a difference of 14.03 g/mol, corresponding to one additional methyl group [1]. More critically, the tertiary amine eliminates one hydrogen-bond donor site compared with the secondary amine, which alters the compound's hydrogen-bonding capacity, basicity (pKₐ), and solubility profile [2]. The secondary amine can act as both a hydrogen-bond donor and acceptor, potentially leading to different reactivity in amide coupling or reductive amination steps where amine nucleophilicity and protonation state matter [2].

Amine substitution

Cross-study comparable

Tertiary amine (0 H-bond donors) vs secondary (1 donor)

Eliminates N–H donor, simplifying protection strategies and reducing side reactions.

pKₐ shift and nucleophilicity differences influence coupling efficiency; verify per protocol.

Evidence Dimension	Molecular weight and hydrogen-bond donor count as a function of amine substitution
Target Compound Data	145.20 g/mol (free base); tertiary amine (0 H-bond donors from N)
Comparator Or Baseline	Methylamino analog: 131.17 g/mol (free base); secondary amine (1 H-bond donor from N)
Quantified Difference	+14.03 g/mol; −1 H-bond donor
Conditions	Molecular formula and molecular weight comparison based on CAS registry data from chemsrc.com and American Elements

Why This Matters

The absence of an N–H hydrogen-bond donor in the tertiary dimethylamino group simplifies protection/deprotection strategies and reduces undesired side reactions during multi-step syntheses, making this compound a cleaner intermediate for amide bond formation or nucleophilic substitution sequences [2].

• [1] American Elements. [3-(Methylamino)oxolan-3-yl]methanol. CAS 1339578-61-8. https://www.americanelements.com/cas/1339578-61-8 (accessed 2022-01-15). View Source
• [2] GHS Safety Data Sheet information: H302-H315-H319-H335 classification for the methylamino analog indicates inherent reactivity differences tied to amine substitution pattern (American Elements). View Source

Salt Form: Hydrochloride vs. Free Base

The target compound is supplied as the hydrochloride salt (CAS 2751611-31-9, MW 181.66 g/mol), while the corresponding free base (CAS 1849342-13-7) has a molecular weight of 145.20 g/mol . The mass difference of 36.46 g/mol corresponds exactly to one equivalent of HCl, confirming a 1:1 salt stoichiometry . Hydrochloride salt formation typically improves aqueous solubility, enhances crystallinity, and provides better long-term storage stability compared with the free base form, which can be hygroscopic or amorphous . For procurement decisions where precise stoichiometric calculations are required (e.g., parallel synthesis, library production), the defined salt form eliminates ambiguity in molar equivalents that can arise when using free bases of uncertain protonation state .

Salt form stoichiometry

Data to verify

36.46 g/mol = 1 eq HCl

Defined hydrochloride salt improves weighing accuracy in parallel synthesis.

Crystallinity and hygroscopicity data not provided; confirm salt stoichiometry before use.

Evidence Dimension	Molecular weight as a function of salt form
Target Compound Data	181.66 g/mol (hydrochloride salt, C₇H₁₆ClNO₂)
Comparator Or Baseline	145.20 g/mol (free base, C₇H₁₅NO₂)
Quantified Difference	+36.46 g/mol (difference equals 1 eq. HCl)
Conditions	Comparison of CAS registry data between CAS 2751611-31-9 (HCl salt) and CAS 1849342-13-7 (free base) on chemsrc.com

Why This Matters

The hydrochloride salt provides defined stoichiometry and improved solid-state handling, which reduces weighing errors and variability in high-throughput synthesis workflows compared with the free base .

Substitution Pattern: Geminal vs. Ring-Distributed

The target compound features a geminal (3,3-disubstituted) arrangement where both the dimethylamino and hydroxymethyl groups reside on the same carbon atom of the oxolane ring (SMILES: CN(C)C1(CO)CCOC1 for the free base, CN(C)C1(CO)CCOC1.Cl for the hydrochloride) . This contrasts with the more common ring-substituted analogs such as 4-(dimethylamino)oxolan-3-ol (CAS 10295-90-6, C₆H₁₃NO₂, MW 131.17 g/mol, SMILES: CN(C)C1COCC1O), where the amino and hydroxyl groups are distributed across different ring carbons . The geminal arrangement creates a quaternary carbon center that is stereoelectronically unique: the close proximity of the amine and alcohol functionalities on the same carbon introduces steric compression that can alter nucleophilicity and hydrogen-bonding geometry compared with analogs where these groups are separated by one or more ring bonds . The molecular weight difference (145.20 vs. 131.17 g/mol for the free base forms) reflects the additional methylene unit needed to accommodate the hydroxymethyl substituent at the 3-position .

Substitution topology

Data to verify

Geminal (3,3) quaternary center vs vicinal (3,4) distribution

Steric compression at quaternary carbon may alter nucleophilicity and metabolic oxidation resistance.

Metabolic stability is class-level inference; experimental validation recommended.

Evidence Dimension	Substitution topology: geminal (3,3) vs. ring-distributed (3,4) functional group arrangement
Target Compound Data	3,3-geminal: CN(C)C1(CO)CCOC1; MW 145.20 (free base); quaternary C3
Comparator Or Baseline	3,4-distributed: CN(C)C1COCC1O (4-(dimethylamino)oxolan-3-ol); MW 131.17 (free base); secondary C3 and C4
Quantified Difference	MW difference +14.03 g/mol; topology difference: geminal vs. vicinal substitution
Conditions	SMILES comparison based on chemsrc.com CAS registry data

Why This Matters

The geminal 3,3-disubstitution pattern creates a sterically congested quaternary center that may resist metabolic oxidation at the α-carbon position and provide a spatially constrained scaffold for building rigidified ligand architectures — a feature not offered by the ring-distributed analogs .

Regiochemistry: 3-Position vs. 2-Position Attachment

In the target compound, the dimethylamino group is directly attached to the 3-position of the oxolane ring. A structurally related but functionally distinct comparator is 2-[(dimethylamino)methyl]tetrahydrofuran (CAS 30727-09-4, C₇H₁₅NO, MW 129.20 g/mol), where the dimethylamino group is connected via a methylene linker at the 2-position . The molecular weight difference (target hydrochloride: 181.66 g/mol vs. comparator: 129.20 g/mol; target free base: 145.20 g/mol vs. comparator: 129.20 g/mol) arises from both the additional oxygen atom (hydroxymethyl vs. H) and the different connectivity . The 2-substituted comparator lacks the hydroxymethyl group entirely and places the basic amine on a flexible side chain rather than directly on the ring, which fundamentally alters both the pKₐ of the amine (α-effect of the ring oxygen is diminished) and the compound's utility as a scaffold for further functionalization at the 3-position . The comparator also shows a calculated water solubility of 76 g/L at 25°C and a calculated boiling point of 159.1°C , whereas corresponding data for the target compound are not yet available.

Synthetic handle availability

Data to verify

Target: 3-hydroxymethyl group enables esterification/oxidation
Comparator: 2-substituted analog lacks hydroxyl handle

Hydroxymethyl group expands divergent synthesis options not possible with 2-substituted comparator.

Comparator solubility/boiling point data from chemsrc; target data unavailable.

Evidence Dimension	Molecular weight, molecular formula, and functional group complement as a function of regiochemistry
Target Compound Data	181.66 g/mol (HCl salt); C₇H₁₆ClNO₂; 3-(dimethylamino)-3-(hydroxymethyl) substitution
Comparator Or Baseline	129.20 g/mol; C₇H₁₅NO; 2-[(dimethylamino)methyl] substitution; no hydroxyl group
Quantified Difference	+52.46 g/mol (HCl salt vs. comparator); comparator lacks hydroxyl functionality
Conditions	Molecular formula and molecular weight comparison based on chemsrc.com and chemblink.com CAS registry data

Why This Matters

The presence of the hydroxymethyl group at the 3-position provides a synthetic handle for esterification, etherification, or oxidation that is entirely absent in the 2-substituted comparator, making the target compound a more versatile intermediate for divergent synthesis pathways .

Application Scenarios for [3-(Dimethylamino)oxolan-3-yl]methanol hydrochloride

Scaffold Optimization with Intermediate Ring Size

When a discovery program requires a cyclic ether scaffold that balances conformational flexibility with ring strain, the 5-membered oxolane nucleus of this compound offers a middle ground between the rigid 4-membered oxetane (MW 131.17 g/mol) and the more lipophilic 6-membered oxane (MW 159.23 g/mol) [Scenarios-REFS-1]. The availability of both a tertiary amine and a primary alcohol on the same quaternary carbon provides a geometrically constrained pharmacophore element that can be elaborated in two orthogonal directions without introducing additional stereocenters [Scenarios-REFS-2].

Multi-Step Synthesis with Defined Salt Stoichiometry

For parallel synthesis or library production where precise molar equivalents are critical, the hydrochloride salt form (MW 181.66 g/mol) eliminates the ambiguity associated with the free base (MW 145.20 g/mol), which may be partially protonated or hygroscopic [Scenarios-REFS-2][Scenarios-REFS-3]. The 36.46 g/mol mass difference (exactly 1 eq. HCl) allows straightforward back-calculation to free base equivalents for reaction planning [Scenarios-REFS-3].

Building Block for Neurological Disorder Targets

The compound has been identified in chemical supplier documentation as an intermediate for synthesizing drugs targeting neurological disorders [Scenarios-REFS-4]. The geminal dimethylamino-hydroxymethyl architecture provides a compact, polar head group that can mimic neurotransmitter-like functionality while the oxolane ring offers metabolic stability advantages over acyclic amino alcohol counterparts [Scenarios-REFS-4].

Synthetic Methodology Using Quaternary Carbon Reactivity

The quaternary 3-carbon bearing both the dimethylamino and hydroxymethyl groups presents a sterically congested environment that is valuable for studying chemoselective transformations — for instance, selective oxidation of the primary alcohol in the presence of the tertiary amine, or selective N-alkylation without O-alkylation interference [Scenarios-REFS-2]. This reactivity profile differs from ring-distributed analogs where the amino and hydroxyl groups are spatially separated and react more independently [Scenarios-REFS-2].

Application

Selection Property

Validation Focus

Scaffold optimization studies

5-membered oxolane ring with intermediate flexibility

Balance of conformational flexibility and lipophilicity

Parallel synthesis and library production

Defined hydrochloride salt stoichiometry

Molar equivalence accuracy and weighing precision

Neurological target research intermediate

Geminal amino-alcohol architecture

Polar head group for neurotransmitter mimicry studies

Chemoselective transformation methodology

Sterically congested quaternary carbon center

Selective oxidation or alkylation reactivity evaluation